Cas no 1421498-18-1 (Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]-)

• Product Name: Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]-
• CAS No: 1421498-18-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6442213
• Update Time: 2025-06-30

Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]-

• Inchi： 1S/C11H17NO4/c1-2-15-8-11(14)12-6-5-9(13)10-4-3-7-16-10/h3-4,7,9,13H,2,5-6,8H2,1H3,(H,12,14)
• InChI Key： KNABMZPDVOBZRE-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CO1)O)(=O)COCC

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±45.0 °C(Predicted)
• pka: 13.73±0.20(Predicted)

Additional information on Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]-

Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] - CAS No. 1421498-18-1

Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] (CAS No. 1421498-18-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of acetamides, which are derivatives of acetic acid with an amide functional group. The molecule's structure incorporates an ethoxy group and a hydroxypropyl group containing a furan ring, making it a valuable compound in both academic research and industrial applications.

The chemical structure of Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] is characterized by its amide linkage, which connects the acetyl group to the nitrogen atom. The ethoxy group (-OCH₂CH₃) is attached to the acetyl carbon, while the nitrogen atom is bonded to a hydroxypropyl group that contains a furan ring. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties and bioavailability.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl], often employing multi-step reactions involving nucleophilic acyl substitution and coupling reactions. These methods have been optimized to achieve high yields and purity levels, making the compound suitable for large-scale production. The use of advanced catalysts and reaction conditions has further improved the synthesis process, ensuring scalability for industrial applications.

In terms of applications, Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] has shown promise in several areas. Its ability to act as a precursor in organic synthesis has made it valuable in the pharmaceutical industry, where it can be used to synthesize complex molecules with therapeutic potential. Additionally, this compound has been explored for its role in agrochemicals and materials science due to its unique reactivity and stability under various conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl]. By utilizing density functional theory (DFT) calculations, researchers have been able to predict the compound's behavior in different chemical environments. These studies have revealed that the furan ring plays a critical role in stabilizing certain intermediates during reactions, thereby influencing the overall reaction pathway.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated that Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests potential applications in drug development targeting diseases such as cancer and neurodegenerative disorders. However, further research is required to fully understand its mechanism of action and toxicity profile.

From an industrial perspective, the production of Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] has been scaled up using green chemistry principles. This approach minimizes environmental impact by reducing waste generation and optimizing resource utilization. The adoption of continuous-flow reactors has further enhanced the efficiency of production processes, ensuring consistent product quality while reducing energy consumption.

In conclusion, Acetamide, 2-ethoxy-N-[3-(2-furanyl)-3-hydroxypropyl] (CAS No. 1421498-18-1) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, efficient synthesis methods, and diverse applications make it a subject of ongoing research interest. As advancements in computational chemistry and materials science continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.